Cas no 5470-39-3 ( )

  structure
  structure
Product name: 
CAS No:5470-39-3
MF:C24H33ClN2O2
MW:416.984025716782
CID:942621

  Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinepropanol, β,4-dimethyl-α-phenyl-α-(phenylmethyl)-, 1-acetate, hydrochloride (1:2)
    •  
    • Inchi: 1S/C24H32N2O2.ClH/c1-20(19-26-16-14-25(3)15-17-26)24(28-21(2)27,23-12-8-5-9-13-23)18-22-10-6-4-7-11-22;/h4-13,20H,14-19H2,1-3H3;1H
    • InChI Key: NMCFDWNTXDTYIQ-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)(OC(=O)C)(C(C)CN1CCN(C)CC1)CC1C=CC=CC=1.Cl

Computed Properties

  • Exact Mass: 380.24656
  • Monoisotopic Mass: 364.182063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 9
  • Complexity: 544
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 83.6

Experimental Properties

  • Density: 1.072
  • Boiling Point: 497.3°C at 760 mmHg
  • Flash Point: 254.6°C
  • Refractive Index: 1.55
  • PSA: 32.78
  • LogP: 4.24900

  Related Literature

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